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Compound of Interest

Compound Name: N-Methyl-N-phenylglycine

Cat. No.: B3135946 Get Quote

An In-depth Technical Guide to N-Methyl-N-
phenylglycine Hydrochloride
This technical guide provides a comprehensive overview of the physical and chemical

properties of N-Methyl-N-phenylglycine hydrochloride, a compound of significant interest to

researchers, scientists, and professionals in drug development. This document details its

characteristics, methods for its synthesis and analysis, and its applications in various research

fields.

Chemical Identity and Structure
N-Methyl-N-phenylglycine hydrochloride is a derivative of the amino acid glycine. Its structure

is characterized by a phenyl group and a methyl group attached to the nitrogen atom of glycine.

The hydrochloride salt form enhances its stability and solubility in aqueous solutions. It is

important to distinguish between the racemic mixture and its stereoisomers, as their biological

activities and physical properties can differ.

Key Identifiers:
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Identifier
N-Methyl-N-phenylglycine
hydrochloride

N-Methyl-L-phenylglycine
hydrochloride

CAS Number 40643-55-8, 21911-75-1 2611-88-3

Molecular Formula C₉H₁₁NO₂ · HCl[1][2] C₉H₁₁NO₂ · HCl[3]

Molecular Weight 201.65 g/mol [2][3] 201.65 g/mol [3]

Synonyms

[Methyl(phenyl)amino]acetic

acid hydrochloride, 2-(N-

methylanilino)acetic acid

hydrochloride

N-Me-L-Phg-OH · HCl

Physicochemical Properties
The physicochemical properties of N-Methyl-N-phenylglycine hydrochloride are crucial for its

handling, formulation, and application in research and development.

Table of Physicochemical Properties:

Property Value CAS Number Reference

Appearance
White to off-white

solid/powder

21911-75-1, 2611-88-

3
[3][4]

Melting Point 214-215 °C 21911-75-1 [4]

Optical Rotation
[a]D20 = 75.3 ± 2°

(C=0.5 in H₂O)
2611-88-3 [3]

Purity ≥ 98% (by NMR) 2611-88-3 [3]

Storage Conditions

Inert atmosphere,

Room Temperature or

0 - 8 °C

21911-75-1, 2611-88-

3
[3][4]

Experimental Protocols
Synthesis of N-Methyl-N-phenylglycine
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A common method for the synthesis of N-methyl-N-phenylglycine involves the hydrolysis of

its methyl ester.

Protocol:

Reaction Setup: To a solution of 500 ml water/methanol (1/4 weight ratio), add 30 g of N-

phenyl-N-methylglycine methyl ester and 12.3 g (1.1 equivalent weight) of sodium hydroxide.

Reflux: Heat the mixture to reflux for 2 hours.

Solvent Evaporation: Remove the methanol from the reaction mixture under reduced

pressure.

Extraction of Unreacted Materials: Add water to the residue and extract any unreacted

starting materials with methylene chloride.

Acidification and Product Extraction: Adjust the pH of the aqueous layer to approximately 5

with 10% hydrochloric acid. Extract the product with ether.

Drying and Isolation: Dry the ether layer and distill the solvent to yield N-methyl-N-
phenylglycine.[5]

Preparation of N-phenyl-N-methylglycine hydrochloride
from its Methyl Ester
The hydrochloride salt can be prepared by the hydrolysis of the corresponding methyl ester in

the presence of hydrochloric acid.

Protocol:

Dissolution: Dissolve methyl 2-(methyl(phenyl)amino)acetate (0.80 g, 4.46 mmol) in 20 mL of

10% aqueous hydrochloric acid.

Reflux: Stir the reaction mixture under reflux conditions for 4 hours.

Isolation: After the reaction is complete, remove the water by distillation under reduced

pressure to obtain the N-phenyl-N-methylglycine hydrochloride product.[4]
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Analytical Methods
High-performance liquid chromatography (HPLC) is a precise and reliable method for the

analysis of amino acid derivatives like N-Methyl-N-phenylglycine hydrochloride, ensuring

accurate quantification and quality control.[6]

Applications in Research
N-Methyl-N-phenylglycine and its derivatives are utilized in several areas of scientific

research:

Pharmaceutical Development: It serves as a crucial building block in the synthesis of various

pharmaceuticals, particularly those targeting neurological disorders.[3]

Biochemical Research: This compound is used as a tool to investigate amino acid

metabolism and protein interactions.[3]

Chiral Synthesis: Its chiral nature makes it valuable in asymmetric synthesis to enhance the

selectivity of chemical reactions.[3]

Neuroscience: Researchers use it to study neurotransmitter systems, which may aid in

understanding brain function and developing treatments for mental health conditions.[3]

Visualizing Experimental Workflows
The following diagrams illustrate the logical flow of the synthesis protocols described above.

Start: N-phenyl-N-methylglycine
methyl ester, NaOH, H2O/MeOH Reflux for 2 hours Evaporate Methanol Extract with CH2Cl2 Acidify with 10% HCl Extract with Ether Dry and Distill Ether End: N-methyl-N-phenylglycine

Click to download full resolution via product page

Caption: Synthesis of N-Methyl-N-phenylglycine.

Start: Methyl 2-(methyl(phenyl)amino)acetate
 in 10% aq. HCl Reflux for 4 hours Distill off water End: N-phenyl-N-methylglycine

hydrochloride
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Caption: Synthesis of the Hydrochloride Salt.

Safety and Handling
Standard laboratory safety precautions should be observed when handling N-Methyl-N-
phenylglycine hydrochloride. This includes wearing appropriate personal protective equipment

such as gloves, safety glasses, and a lab coat. For detailed safety information, refer to the

Safety Data Sheet (SDS) provided by the supplier.

This technical guide serves as a foundational resource for professionals working with N-
Methyl-N-phenylglycine hydrochloride. For further details on specific applications or analytical

techniques, consulting the primary literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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